Cas no 2138091-06-0 (3-{[2-(Dimethylamino)ethyl](ethyl)amino}-4-(propan-2-yl)cyclohexan-1-ol)

3-{[2-(Dimethylamino)ethyl](ethyl)amino}-4-(propan-2-yl)cyclohexan-1-ol is a tertiary amine-substituted cyclohexanol derivative with potential applications in pharmaceutical and chemical synthesis. Its structure features a dimethylaminoethyl-ethylamino side chain and an isopropyl group, contributing to its unique steric and electronic properties. This compound may serve as an intermediate in the development of bioactive molecules, particularly those targeting neurological or cardiovascular systems, due to its amine functionality and cyclohexanol backbone. The presence of multiple substituents enhances its versatility in structural modifications. Its solubility in polar organic solvents facilitates handling in synthetic processes. Further research is required to fully elucidate its reactivity and pharmacological profile.
3-{[2-(Dimethylamino)ethyl](ethyl)amino}-4-(propan-2-yl)cyclohexan-1-ol structure
2138091-06-0 structure
Product name:3-{[2-(Dimethylamino)ethyl](ethyl)amino}-4-(propan-2-yl)cyclohexan-1-ol
CAS No:2138091-06-0
MF:C15H32N2O
MW:256.427384376526
CID:5837541
PubChem ID:165496158

3-{[2-(Dimethylamino)ethyl](ethyl)amino}-4-(propan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2138091-06-0
    • EN300-1160986
    • 3-{[2-(dimethylamino)ethyl](ethyl)amino}-4-(propan-2-yl)cyclohexan-1-ol
    • 3-{[2-(Dimethylamino)ethyl](ethyl)amino}-4-(propan-2-yl)cyclohexan-1-ol
    • Inchi: 1S/C15H32N2O/c1-6-17(10-9-16(4)5)15-11-13(18)7-8-14(15)12(2)3/h12-15,18H,6-11H2,1-5H3
    • InChI Key: FGBXIQBIFJCBSQ-UHFFFAOYSA-N
    • SMILES: OC1CCC(C(C)C)C(C1)N(CC)CCN(C)C

Computed Properties

  • Exact Mass: 256.251463648g/mol
  • Monoisotopic Mass: 256.251463648g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.7Ų
  • XLogP3: 2.5

3-{[2-(Dimethylamino)ethyl](ethyl)amino}-4-(propan-2-yl)cyclohexan-1-ol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1160986-1.0g
3-{[2-(dimethylamino)ethyl](ethyl)amino}-4-(propan-2-yl)cyclohexan-1-ol
2138091-06-0
1g
$0.0 2023-06-08

Additional information on 3-{[2-(Dimethylamino)ethyl](ethyl)amino}-4-(propan-2-yl)cyclohexan-1-ol

Comprehensive Overview of 3-{[2-(Dimethylamino)ethyl](ethyl)amino}-4-(propan-2-yl)cyclohexan-1-ol (CAS No. 2138091-06-0)

The compound 3-{[2-(Dimethylamino)ethyl](ethyl)amino}-4-(propan-2-yl)cyclohexan-1-ol (CAS No. 2138091-06-0) is a structurally intricate molecule that has garnered attention in pharmaceutical and chemical research due to its unique functional groups and potential applications. This tertiary amine derivative features a cyclohexanol core substituted with dimethylaminoethyl and ethylamino moieties, alongside an isopropyl group, making it a versatile candidate for drug discovery and material science. Its CAS number 2138091-06-0 serves as a critical identifier for researchers seeking precise chemical data.

In recent years, the demand for specialty amines like 3-{[2-(Dimethylamino)ethyl](ethyl)amino}-4-(propan-2-yl)cyclohexan-1-ol has surged, driven by their role in neuromodulation and receptor targeting. Users frequently search for terms such as "amine-based bioactive compounds" or "cyclohexanol derivatives in medicine," reflecting growing interest in its pharmacological potential. The compound’s multifunctional design aligns with trends in precision medicine, where tailored molecular structures are engineered to enhance efficacy and reduce side effects.

From a synthetic chemistry perspective, the CAS 2138091-06-0 compound exemplifies advancements in stereoselective synthesis. Researchers often inquire about "chiral amine synthesis techniques" or "cyclohexanol functionalization," highlighting its relevance in asymmetric catalysis. The isopropyl and ethylamino groups introduce steric complexity, making it a valuable case study for optimizing yield and purity in multi-step reactions. Such discussions are prevalent in forums focused on green chemistry and sustainable synthesis.

Beyond pharmaceuticals, 3-{[2-(Dimethylamino)ethyl](ethyl)amino}-4-(propan-2-yl)cyclohexan-1-ol has implications in material science. Its polar functional groups enable interactions with polymers and surfaces, sparking searches for "amine-modified materials" and "cyclohexanol-based coatings." These applications resonate with industries prioritizing smart materials and nanotechnology, where molecular customization is key to performance enhancement.

Analytical characterization of this compound involves techniques like NMR spectroscopy and mass spectrometry, topics frequently queried alongside its CAS number 2138091-06-0. The integration of computational modeling (e.g., DFT calculations) further enriches its study, addressing user interest in "molecular property prediction." Such interdisciplinary approaches underscore its role in bridging experimental and theoretical chemistry.

In summary, 3-{[2-(Dimethylamino)ethyl](ethyl)amino}-4-(propan-2-yl)cyclohexan-1-ol represents a convergence of pharmacology, synthetic chemistry, and materials innovation. Its CAS No. 2138091-06-0 ensures traceability in global databases, while its structural features inspire diverse research avenues—from drug design to advanced material engineering. As scientific inquiries evolve, this compound remains a focal point for addressing contemporary challenges in molecular science.

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
上海贤鼎生物科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海贤鼎生物科技有限公司
Hubei Henglvyuan Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk